2,3-Dihydro-2,2-dimethyl-5-phenyl-8-(trifluoromethyl)-1H-pyrimido(1,2-a)quinoxaline 6-oxide, monohydrochloride

• CAS No.: 114370-67-1
• Molecular Formula: C20H19ClF3N3O
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 2,2-dimethyl-6-oxido-5-phenyl-8-(trifluoromethyl)-1,3-dihydropyrimido[1,2-a]quinoxalin-6-ium;hydrochloride
• InChI: InChI=1S/C20H18F3N3O.ClH/c1-19(2)11-24-18-17(13-6-4-3-5-7-13)26(27)16-10-14(20(21,22)23)8-9-15(16)25(18)12-19;/h3-10H,11-12H2,1-2H3;1H
• InChI Key: MFLKIPORVXKXSO-UHFFFAOYSA-N
• SMILES: CC1(CN=C2C(=[N+](C3=C(N2C1)C=CC(=C3)C(F)(F)F)[O-])C4=CC=CC=C4)C.Cl
• Synonyms: 2,3-dihydro-2,2-dimethyl-5-phenyl-8-trifluoromethyl-1H-pyrimido(1,2-a)quinoxaline 6-oxide monohydrochloride; SC 44942-A; SC-44942-A

Description

2,3-Dihydro-2,2-dimethyl-5-phenyl-8-(trifluoromethyl)-1H-pyrimido(1,2-a)quinoxaline 6-oxide, monohydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C20H19ClF3N3O and its molecular weight is 409.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dihydro-2,2-dimethyl-5-phenyl-8-trifluoromethyl-1H-pyrimido[1,2-a]quinoxaline 6-oxide (70 g) was suspended in ethanol (500 ml) and cooled in an ice-bath. Gaseous hydrogen chloride was passed through the suspension until all solid had dissolved. The solvent was then removed in vacuo and the resulting solid recrystallized from hot ethyl acetate to yield 57.87 g of 2,3-dihydro-2,2-dimethyl-5-phenyl-8-trifluoromethyl-1H-pyrimido[ 1,2-a]quinoxaline 6-oxide hydrochloride as a bright yellow crystalline solid, m.p. 234° C., (Found: C, 58.43, H, 4.68, N, 10.15%; C20H19ClF3N3O requires C, 58.61, H, 4.67, N, 10.25%) and represented by the structural formula: ##STR15##